Cas no 161958-04-9 (3,6-Pyridazinedione, 4-(3,5-dimethyl-1H-pyrazol-1-yl)tetrahydro-)

• Product Name: 3,6-Pyridazinedione, 4-(3,5-dimethyl-1H-pyrazol-1-yl)tetrahydro-
• CAS No: 161958-04-9
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 1341750
• Update Time: 2024-08-17

3,6-Pyridazinedione, 4-(3,5-dimethyl-1H-pyrazol-1-yl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione, 4-(3,5-dimethyl-1H-pyrazol-1-yl)tetrahydro-

• Inchi： 1S/C9H12N4O2/c1-5-3-6(2)13(12-5)7-4-8(14)10-11-9(7)15/h3,7H,4H2,1-2H3,(H,10,14)(H,11,15)
• InChI Key： AJOARLOIAHNQBX-UHFFFAOYSA-N
• SMILES： C1(=O)NNC(=O)CC1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 208.09616

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 521.0±39.0 °C(Predicted)
• PSA: 76.02
• pka: 10.43±0.40(Predicted)